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Compound Name: (+)-Intermedine

Cat. No.: B191556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Intermedine is a naturally occurring pyrrolizidine alkaloid (PA), a class of secondary

metabolites synthesized by numerous plant species as a defense mechanism against

herbivores.[1][2] PAs are esters composed of a necine base, which is a derivative of

pyrrolizidine, and one or more necic acids.[3] Specifically, (+)-Intermedine is a monoester of

the retronecine base.[3] This technical guide provides a comprehensive overview of (+)-
Intermedine, focusing on its presence in plants, methods for its quantification, and its

biological activities, particularly its mechanism of hepatotoxicity. This document is intended to

serve as a valuable resource for researchers in natural product chemistry, toxicology, and drug

development.

Chemical Structure
(+)-Intermedine is characterized by its specific stereochemistry, which is crucial for its

biological activity.

Chemical Formula: C₁₅H₂₅NO₅

Molecular Weight: 299.36 g/mol
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IUPAC Name: [(1R,7aR)-1-hydroxy-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl (2S,3R)-2,3-

dihydroxy-2-isopropylbutanoate

Data Presentation: Quantitative Analysis of (+)-
Intermedine in Various Plant Species
The concentration of (+)-Intermedine can vary significantly depending on the plant species,

the part of the plant, and the developmental stage. The following tables summarize quantitative

data from various studies.
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Plant Species Plant Part
(+)-Intermedine
Concentration
(µg/g dry weight)

Reference

Symphytum officinale

(Comfrey)
Root 1280 - 8320 [4]

Leaf 15 - 55 [4]

Symphytum x

uplandicum (Russian

Comfrey)

Root 100 - 2270 [4]

Leaf 100 - 2200 [4]

Symphytum asperum Leaf 100 [4]

Amsinckia menziesii Whole Plant

Presence confirmed,

quantitative data

variable

[5][6]

Heliotropium

europaeum
Whole Plant

Presence confirmed,

quantitative data

variable

[7][8][9]

Echium vulgare Whole Plant

Presence confirmed,

quantitative data

variable

[10][11][12][13][14]

Cynoglossum

officinale
Whole Plant

Presence confirmed,

quantitative data

variable

[15][16][17]

Experimental Protocols
Extraction of (+)-Intermedine from Plant Material
A widely used method for the extraction of pyrrolizidine alkaloids, including (+)-Intermedine,

from dried and ground plant material involves acidic aqueous extraction followed by solid-

phase extraction (SPE) for purification.
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Materials:

Dried and finely ground plant material

Extraction Solution: 0.05 M H₂SO₄

Neutralization Solution: 2.5% Ammonia solution in water

Methanol

Water (HPLC grade)

Centrifuge

Ultrasonic bath

Solid-Phase Extraction (SPE) cartridges (e.g., C18 or strong cation exchange - SCX)

Procedure:

Weigh 2.0 g of the homogenized plant material into a centrifuge tube.

Add 20 mL of the 0.05 M H₂SO₄ extraction solution.

Sonicate the mixture for 15 minutes at room temperature.[18]

Centrifuge the sample at 3800 x g for 10 minutes.[18]

Collect the supernatant.

Repeat the extraction process on the plant pellet with another 20 mL of the extraction

solution.

Combine the supernatants and neutralize to pH 7 with the ammonia solution.[18]

Filter the neutralized extract before proceeding to SPE.

Solid-Phase Extraction (SPE) for Sample Clean-up
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Materials:

Neutralized plant extract

SPE cartridges (C18)

Methanol

Water (HPLC grade)

Vacuum manifold

Procedure:

Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water

through it.[18]

Load 10 mL of the neutralized and filtered plant extract onto the cartridge.

Wash the cartridge with 10 mL of water to remove polar impurities.

Dry the cartridge under vacuum for 5-10 minutes.[18]

Elute the PAs, including (+)-Intermedine, with 10 mL of methanol.[18]

Evaporate the methanol eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for HPLC-

MS/MS analysis.[18]

Quantification by High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (HPLC-
MS/MS)
Instrumentation:

HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.
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Chromatographic Conditions (Example):

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile or methanol

Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing

linearly to a high percentage over several minutes to elute compounds of increasing

hydrophobicity. For example, 5% B to 95% B over 10 minutes.

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

Mass Spectrometry Conditions (Example for (+)-Intermedine):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

Precursor Ion (Q1): m/z 300.2

Product Ions (Q3): m/z 120.1, m/z 138.1 (These are characteristic fragment ions of the

retronecine base)

Collision Energy and other MS parameters: These need to be optimized for the specific

instrument being used.

Mandatory Visualization
Signaling Pathway of (+)-Intermedine-Induced Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(+)-Intermedine as a Secondary Metabolite in Plants: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191556#intermedine-as-a-secondary-metabolite-in-
plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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